
An In-depth Technical Guide to the Physical
Properties of 1,5-Dimethoxypentane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,5-Dimethoxypentane

Cat. No.: B089389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,5-Dimethoxypentane, an aliphatic diether, serves as a crucial building block and solvent in

various chemical syntheses, including applications in pharmaceutical and materials science.[1]

[2] A thorough understanding of its physical properties is paramount for its effective application,

process optimization, and safety in a laboratory and industrial setting. This technical guide

provides a comprehensive overview of the core physical characteristics of 1,5-
dimethoxypentane, complete with detailed experimental protocols for their determination.

Core Physical Properties
The physical properties of 1,5-dimethoxypentane are summarized in the table below. These

values are critical for predicting its behavior in different environments and for designing

experimental and industrial processes.
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Physical Property Value Reference

Molecular Formula C₇H₁₆O₂ [3][4][5]

Molecular Weight 132.20 g/mol [1][3][4]

Boiling Point 161 °C (lit.) [1][2]

Density 0.843 g/mL at 25 °C (lit.) [1][2]

Refractive Index n20/D 1.408 (lit.) [1][2]

Melting Point Not available

Solubility Data not readily available

CAS Number 111-89-7 [1][6]

Experimental Protocols
Detailed methodologies for the experimental determination of the key physical properties of

1,5-dimethoxypentane are outlined below. These protocols are designed to be conducted in a

standard laboratory setting.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[7]

Methodology: Capillary Method[7][8][9]

Apparatus Setup: A small amount of 1,5-dimethoxypentane is placed in a small test tube. A

capillary tube, sealed at one end, is inverted and placed into the test tube containing the

liquid. The test tube is then securely attached to a thermometer.

Heating: The assembly is heated in a controlled manner using a heating mantle or an oil

bath.

Observation: As the temperature increases, a stream of bubbles will emerge from the open

end of the capillary tube.[10] Heating should be continued until a steady stream of bubbles is
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observed.

Cooling and Measurement: The heat source is then removed, and the liquid is allowed to

cool. The temperature at which the liquid just begins to enter the capillary tube is recorded as

the boiling point.[7][10]

Determination of Density
Density is a fundamental physical property that represents the mass of a substance per unit

volume.[11]

Methodology: Pycnometer Method[12]

Apparatus: A pycnometer, a glass flask with a precise volume, is used for this measurement.

Mass of Empty Pycnometer: The pycnometer is thoroughly cleaned, dried, and its mass is

accurately measured using an analytical balance.

Mass of Pycnometer with Sample: The pycnometer is filled with 1,5-dimethoxypentane,

ensuring no air bubbles are trapped. The mass of the filled pycnometer is then measured.

Calculation: The mass of the 1,5-dimethoxypentane is determined by subtracting the mass

of the empty pycnometer from the mass of the filled pycnometer. The density is then

calculated by dividing the mass of the liquid by the known volume of the pycnometer.

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how light

propagates through that medium.[13]

Methodology: Abbe Refractometer

Calibration: The Abbe refractometer is first calibrated using a standard liquid with a known

refractive index, such as distilled water.

Sample Application: A few drops of 1,5-dimethoxypentane are placed on the prism of the

refractometer.
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Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the knob until the boundary line between the light and dark fields is

sharp and centered on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature

should be controlled and recorded as the refractive index is temperature-dependent.[13]

Determination of Solubility
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

Methodology: Shake-Flask Method[14]

Preparation: A known volume of a selected solvent (e.g., water, ethanol, diethyl ether) is

placed in a flask.

Addition of Solute: An excess amount of 1,5-dimethoxypentane is added to the solvent.

Equilibration: The flask is sealed and agitated at a constant temperature for a prolonged

period (e.g., 24-48 hours) to ensure that equilibrium is reached.[14]

Separation and Analysis: The solution is allowed to stand, and the undissolved portion is

separated from the saturated solution by filtration or centrifugation. The concentration of 1,5-
dimethoxypentane in the saturated solution is then determined using an appropriate

analytical technique, such as gas chromatography (GC).

Workflow for Physical Property Determination
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of 1,5-dimethoxypentane.
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Physical Property Determination Workflow for 1,5-Dimethoxypentane
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Caption: Workflow for determining the physical properties of 1,5-dimethoxypentane.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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